Cas no 899984-55-5 (2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide)

• Product Name: 2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide
• CAS No: 899984-55-5
• MF: C₁₄H₁₈N₄O₄S
• MW: 338.382121562958
• CID: 5491918
• Update Time: 2025-05-26

2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4-oxopyran-3-yl]oxy-N-propylacetamide
• 2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide

• Inchi： 1S/C14H18N4O4S/c1-3-4-15-13(20)7-22-12-6-21-10(5-11(12)19)8-23-14-17-16-9-18(14)2/h5-6,9H,3-4,7-8H2,1-2H3,(H,15,20)
• InChI Key： QVBBHYQJUZBATF-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)COC1C(=O)C=C(CSC2N(C)C=NN=2)OC=1

Additional information on 2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide

2-(6-{(4-Methyl-4H-1,2,4-Triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide: A Comprehensive Overview

The compound with CAS No. 899984-55-5, known as 2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyran ring system and a triazole moiety. These structural elements contribute to its potential as a bioactive agent with diverse applications in drug discovery and development.

Key structural components of this compound include the pyran ring, which is a six-membered oxygen-containing ring with a ketone group at the 4-position. The triazole moiety, specifically the 1,2,4-triazole derivative, is attached via a sulfanyl (sulfur-containing) group to the pyran ring. Additionally, the molecule incorporates an N-propylacetamide group at the 2-position of the pyran ring. This combination of functional groups suggests that the compound may exhibit antimicrobial, anti-inflammatory, or anticancer activities, as these groups are often associated with such biological effects.

Recent studies have highlighted the potential of this compound in anticancer drug development. Researchers have demonstrated that the triazole moiety plays a critical role in modulating the compound's bioactivity. Specifically, the sulfur atom in the sulfanyl group may enhance the molecule's ability to interact with biological targets such as enzymes or receptors. Furthermore, the pyran ring system has been shown to improve pharmacokinetic properties, including absorption and stability in biological systems.

One of the most promising applications of this compound lies in its potential to inhibit key enzymes involved in cancer progression. For instance, studies have shown that derivatives of this compound can inhibit cyclooxygenase (COX) enzymes, which are implicated in inflammation and tumor growth. Additionally, the N-propylacetamide group may contribute to the compound's ability to cross cellular membranes, enhancing its bioavailability and efficacy.

From an industrial perspective, this compound represents a valuable lead for developing novel therapeutic agents. Its structure suggests that it could be synthesized using modular approaches, allowing for easy modification of functional groups to optimize biological activity. Moreover, its stability under physiological conditions makes it a suitable candidate for further preclinical testing.

In conclusion, 2-(6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-propylacetamide (CAS No. 899984-55-5) is a fascinating molecule with significant potential in drug discovery and development. Its unique structural features and promising biological activities make it an attractive target for further research. As advancements in synthetic chemistry and bioassay techniques continue to evolve, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.